Cas no 32970-79-9 (Benzenepropanenitrile,4-chloro-a-phenyl-)

Benzenepropanenitrile,4-chloro-a-phenyl- structure
32970-79-9 structure
Product Name:Benzenepropanenitrile,4-chloro-a-phenyl-
CAS No:32970-79-9
MF:C15H12ClN
MW:241.715482711792
CID:323670
PubChem ID:324052
Update Time:2025-04-19

Benzenepropanenitrile,4-chloro-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile,4-chloro-a-phenyl-
    • 3-(4-chlorophenyl)-2-phenylpropanenitrile
    • 2-Phenyl-3-(p-chlor-phenyl)-propionitril
    • 3-(4-chloro-phenyl)-2-phenyl-propionitrile
    • 3-(4-Chlor-phenyl)-2-phenyl-propionitril
    • AC1L89WH
    • AC1Q3JFD
    • NSC287561
    • SureCN5163915
    • NSC-287561
    • DTXSID50314725
    • 4-CHLORO-ALPHA-PHENYLHYDROCINNAMONITRILE
    • AKOS001064687
    • SCHEMBL5163915
    • 32970-79-9
    • Z56998534
    • Inchi: 1S/C15H12ClN/c16-15-8-6-12(7-9-15)10-14(11-17)13-4-2-1-3-5-13/h1-9,14H,10H2
    • InChI Key: ABVFADOVAQKBBK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CC(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.06596
  • Monoisotopic Mass: 241.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
  • LogP: 4.18988
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